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Compound of Interest

Compound Name: kadsuphilol B

Cat. No.: B15239646

Disclaimer: This technical guide provides a comprehensive overview of the potential biological
activities of kadsuphilol B. As of the latest literature review, specific quantitative data on the
biological activities of kadsuphilol B are not available. Therefore, this document summarizes
the known information on kadsuphilol B and presents illustrative data and experimental
protocols from closely related lignans isolated from the Kadsura genus to highlight its potential
pharmacological profile.

Introduction

Kadsuphilol B is a dibenzocyclooctadiene lignan isolated from the leaves and stems of
Kadsura philippinensis. Lignans from the Kadsura genus, a plant group used in traditional
medicine, have garnered significant scientific interest due to their diverse and potent biological
activities. These activities include anti-inflammatory, antioxidant, cytotoxic, anti-HIV, and
hepatoprotective effects. This guide synthesizes the available information on kadsuphilol B
and related compounds to provide a technical resource for researchers, scientists, and drug
development professionals.

Chemical Structure

Kadsuphilol B belongs to the C18-dibenzocyclooctadiene class of lignans. Its structure was
elucidated through spectroscopic analyses, including 2D NMR experiments.

Potential Biological Activities
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While direct biological activity data for kadsuphilol B is limited, the broader class of Kadsura
lignans exhibits a range of significant pharmacological effects. The following sections detail
these activities, with quantitative data from representative Kadsura lignans to illustrate the
potential of this compound class.

Antioxidant Activity

The initial study on kadsuphilol B included an evaluation of its radical-scavenging activity.
While specific data for kadsuphilol B was not detailed, a related compound, kadsuphilol C,
demonstrated potent antioxidant effects in a DPPH assay.

Anti-Inflammatory Activity

Numerous lignans from the Kadsura genus have demonstrated significant anti-inflammatory
properties. For instance, several dibenzocyclooctadiene lignans isolated from Kadsura induta
and Kadsura heteroclite have been shown to inhibit the production of nitric oxide (NO) and
tumor necrosis factor-alpha (TNF-a) in lipopolysaccharide (LPS)-stimulated RAW264.7
macrophages.

Table 1: Anti-Inflammatory Activity of Representative Kadsura Lignans

Target/Mark
Compound Source Assay IC50 (pM) Reference
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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